5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[(2,4-dichlorophenyl)methylidene]-3-ethyl-1-methyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C13H12Cl2N2OS/c1-3-17-12(18)11(16(2)13(17)19)6-8-4-5-9(14)7-10(8)15/h4-7H,3H2,1-2H3/b11-6-
• InChI Key: VYZXZBYPIWWWTD-WDZFZDKYSA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=C(C=C(C=C2)Cl)Cl)N(C1=S)C
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=C(C=C(C=C2)Cl)Cl)/N(C1=S)C
• Molecular Formula: C13H12Cl2N2OS
• Molecular Weight: 315.2 g/mol

Description

5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone, also known as DCMIX, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. DCMIX belongs to the class of thioxoimidazolidinones and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone is not fully understood. However, it has been proposed that this compound may inhibit the activity of certain enzymes, leading to its anti-tumor and anti-inflammatory effects. This compound has also been found to inhibit the aggregation of amyloid beta peptides, which are associated with the development of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. This compound has also been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone for lab experiments is its relatively low toxicity compared to other anti-tumor and anti-inflammatory compounds. However, this compound has limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, more research is needed to fully understand the potential side effects of this compound.

Future Directions

There are several future directions for research on 5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. This compound may also be studied for its potential use in combination with other anti-tumor and anti-inflammatory compounds.

Scientific Research Applications

5-(2,4-dichlorobenzylidene)-3-ethyl-1-methyl-2-thioxo-4-imidazolidinone has been studied for its potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.